Cas no 860771-95-5 (Methyl 2-(3-bromophenyl)-2-hydroxyacetate)
Methyl 2-(3-bromophenyl)-2-hydroxyacetate is a brominated aromatic ester with a hydroxyl functional group, making it a versatile intermediate in organic synthesis. Its key structural features—the bromine substituent and the β-hydroxy ester moiety—enable its use in cross-coupling reactions, such as Suzuki or Heck couplings, as well as in the synthesis of chiral building blocks for pharmaceuticals and fine chemicals. The compound’s reactivity allows for further functionalization, while the ester group enhances solubility in organic solvents. It is particularly valuable in medicinal chemistry for constructing complex molecules due to its balanced steric and electronic properties. Proper handling under inert conditions is recommended to preserve stability.
860771-95-5 structure
Product Name:Methyl 2-(3-bromophenyl)-2-hydroxyacetate
CAS No:860771-95-5
MF:C9H9BrO3
MW:245.069962263107
CID:4717769
PubChem ID:12176624
Update Time:2025-06-23
Methyl 2-(3-bromophenyl)-2-hydroxyacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(3-bromophenyl)-2-hydroxyacetate
- SCHEMBL1525657
- EN300-1914115
- G73622
- AKOS011494195
- CS-0301820
- 860771-95-5
- Methyl 2-(3-bromophenyl)-2-hydroxyacetate
-
- Inchi: 1S/C9H9BrO3/c1-13-9(12)8(11)6-3-2-4-7(10)5-6/h2-5,8,11H,1H3
- InChI Key: CYNXNJIDHSYRQP-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C(C(=O)OC)O
Computed Properties
- Exact Mass: 243.97351g/mol
- Monoisotopic Mass: 243.97351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 1.8
Methyl 2-(3-bromophenyl)-2-hydroxyacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M297123-10mg |
Methyl 2-(3-Bromophenyl)-2-hydroxyacetate |
860771-95-5 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M297123-50mg |
Methyl 2-(3-Bromophenyl)-2-hydroxyacetate |
860771-95-5 | 50mg |
$ 135.00 | 2022-06-04 | ||
| TRC | M297123-100mg |
Methyl 2-(3-Bromophenyl)-2-hydroxyacetate |
860771-95-5 | 100mg |
$ 230.00 | 2022-06-04 | ||
| Enamine | EN300-1914115-1g |
methyl 2-(3-bromophenyl)-2-hydroxyacetate |
860771-95-5 | 95% | 1g |
$699.0 | 2023-09-17 | |
| Enamine | EN300-1914115-5g |
methyl 2-(3-bromophenyl)-2-hydroxyacetate |
860771-95-5 | 95% | 5g |
$2028.0 | 2023-09-17 | |
| Enamine | EN300-1914115-10g |
methyl 2-(3-bromophenyl)-2-hydroxyacetate |
860771-95-5 | 95% | 10g |
$3007.0 | 2023-09-17 | |
| Enamine | EN300-1914115-0.05g |
methyl 2-(3-bromophenyl)-2-hydroxyacetate |
860771-95-5 | 95% | 0.05g |
$162.0 | 2023-09-17 | |
| Enamine | EN300-1914115-0.1g |
methyl 2-(3-bromophenyl)-2-hydroxyacetate |
860771-95-5 | 95% | 0.1g |
$241.0 | 2023-09-17 | |
| Enamine | EN300-1914115-0.25g |
methyl 2-(3-bromophenyl)-2-hydroxyacetate |
860771-95-5 | 95% | 0.25g |
$347.0 | 2023-09-17 | |
| Enamine | EN300-1914115-0.5g |
methyl 2-(3-bromophenyl)-2-hydroxyacetate |
860771-95-5 | 95% | 0.5g |
$546.0 | 2023-09-17 |
Methyl 2-(3-bromophenyl)-2-hydroxyacetate Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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